Cas no 801303-28-6 (4-Carboethoxyphenyl cyclobutyl ketone)
801303-28-6 structure
Product Name:4-Carboethoxyphenyl cyclobutyl ketone
CAS No:801303-28-6
MF:C14H16O3
MW:232.275044441223
MDL:MFCD03841256
CID:1068293
PubChem ID:24724122
Update Time:2025-04-20
4-Carboethoxyphenyl cyclobutyl ketone Chemical and Physical Properties
Names and Identifiers
-
- 4-Carboethoxyphenyl cyclobutyl ketone
- ethyl 4-(cyclobutanecarbonyl)benzoate
- ethyl 4-(cyclobutylcarbonyl)benzoate
- ethyl 4-(cyclobutylcarbonyl)benzoic acid
- MFCD03841256
- 801303-28-6
- JVGGVLGYEVKWJU-UHFFFAOYSA-N
- 4-CARBOETHOXYPHENYLCYCLOBUTYLKETONE
- DTXSID60642521
- FT-0704960
- AKOS016019973
- SCHEMBL2250288
- DA-02676
-
- MDL: MFCD03841256
- Inchi: 1S/C14H16O3/c1-2-17-14(16)12-8-6-11(7-9-12)13(15)10-4-3-5-10/h6-10H,2-5H2,1H3
- InChI Key: JVGGVLGYEVKWJU-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C(=O)OCC)=CC=1)C1CCC1
Computed Properties
- Exact Mass: 232.11000
- Monoisotopic Mass: 232.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 2.84610
4-Carboethoxyphenyl cyclobutyl ketone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 204068-1g |
4-Carboethoxyphenyl cyclobutyl ketone |
801303-28-6 | 97% | 1g |
£483.00 | 2022-02-28 | |
| Fluorochem | 204068-2g |
4-Carboethoxyphenyl cyclobutyl ketone |
801303-28-6 | 97% | 2g |
£847.00 | 2022-02-28 | |
| Fluorochem | 204068-5g |
4-Carboethoxyphenyl cyclobutyl ketone |
801303-28-6 | 97% | 5g |
£1753.00 | 2022-02-28 | |
| abcr | AB364108-1 g |
4-Carboethoxyphenyl cyclobutyl ketone, 97%; . |
801303-28-6 | 97% | 1 g |
€841.90 | 2023-07-19 | |
| abcr | AB364108-2 g |
4-Carboethoxyphenyl cyclobutyl ketone, 97%; . |
801303-28-6 | 97% | 2 g |
€1,415.70 | 2023-07-19 | |
| abcr | AB364108-1g |
4-Carboethoxyphenyl cyclobutyl ketone, 97%; . |
801303-28-6 | 97% | 1g |
€840.60 | 2025-04-16 | |
| abcr | AB364108-2g |
4-Carboethoxyphenyl cyclobutyl ketone, 97%; . |
801303-28-6 | 97% | 2g |
€1413.50 | 2025-04-16 | |
| A2B Chem LLC | AC50230-1g |
4-Carboethoxyphenyl cyclobutyl ketone |
801303-28-6 | 97% | 1g |
$581.00 | 2024-04-19 | |
| A2B Chem LLC | AC50230-2g |
4-Carboethoxyphenyl cyclobutyl ketone |
801303-28-6 | 97% | 2g |
$984.00 | 2024-04-19 | |
| A2B Chem LLC | AC50230-5g |
4-Carboethoxyphenyl cyclobutyl ketone |
801303-28-6 | 97% | 5g |
$1989.00 | 2024-04-19 |
4-Carboethoxyphenyl cyclobutyl ketone Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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